Cas no 2137860-93-4 (5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole)

• Product Name: 5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole
• CAS No: 2137860-93-4
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• CID: 5844708
• PubChem ID: 165451297
• Update Time: 2025-11-01

5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole
• 2137860-93-4
• EN300-744707

• Inchi： 1S/C8H12BrN3O/c1-3-4-12-8(5-10-11-12)7(9)6-13-2/h3,5,7H,1,4,6H2,2H3
• InChI Key： WHEQBGCBPQAXKJ-UHFFFAOYSA-N
• SMILES： BrC(COC)C1=CN=NN1CC=C

Computed Properties

• Exact Mass: 245.01637g/mol
• Monoisotopic Mass: 245.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole

Introduction to 5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole (CAS No. 2137860-93-4) in Modern Chemical and Pharmaceutical Research

The compound 5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole, identified by the CAS number 2137860-93-4, represents a fascinating molecule with significant potential in the realms of chemical synthesis and pharmaceutical development. Its unique structural features—comprising a triazole ring fused with an allyl group and an N-bromoalkyl side chain—make it a versatile scaffold for designing novel bioactive molecules. This introduction delves into the compound's structural characteristics, synthetic pathways, and its emerging applications in contemporary research.

At the heart of this compound's utility lies its triazole core, a heterocyclic structure known for its stability and biological relevance. The triazole ring is a prominent motif in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate enzyme activity and interact with biological targets. In particular, the presence of an allyl group (prop-2-en-1-yl) introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex derivatives. The N-bromoalkyl side chain (1-bromo-2-methoxyethyl) adds another layer of versatility, providing a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing intricate molecular architectures.

Recent advancements in synthetic methodologies have highlighted the importance of such multifunctional intermediates like 5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole. For instance, transition-metal-catalyzed reactions have enabled efficient transformations of this compound into diverse pharmacophores. A notable example is its use as a precursor in the synthesis of antiviral agents, where the triazole moiety serves as a scaffold to mimic natural products or drug-like entities. The bromo substituent on the side chain is particularly valuable for palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups—a common strategy in drug design to enhance binding affinity and selectivity.

In the context of pharmaceutical research, this compound has garnered attention for its potential applications in developing kinase inhibitors. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is linked to various diseases, including cancer. By leveraging the reactivity of the triazole ring and the functional handles provided by the allyl and bromoalkyl groups, researchers have been able to design molecules that selectively inhibit aberrant kinase activity. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on certain tyrosine kinases, making them candidates for further optimization.

The role of computational chemistry has also been instrumental in understanding the behavior of 5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole. Molecular modeling studies have revealed insights into its interactions with biological targets, guiding rational modifications to improve potency and reduce off-target effects. For example, simulations have demonstrated how the electron-rich nature of the triazole ring can facilitate hydrogen bonding or electrostatic interactions with protein residues—a key consideration in drug design. These computational approaches complement experimental efforts by providing rapid screening of structural variations before costly wet-lab synthesis.

Furthermore, green chemistry principles have influenced how this compound is synthesized and utilized. Catalytic methods that minimize waste and energy consumption are increasingly preferred over traditional multi-step processes. The use of recyclable catalysts or solvent-free reactions aligns with these sustainable practices while maintaining high yields and purity standards. Such innovations not only make pharmaceutical production more environmentally friendly but also scalable for industrial applications.

The adaptability of 5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole extends beyond pharmaceuticals into materials science. Its ability to undergo polymerization or co-polymerization with other monomers has led to the development of novel polymers with tailored properties. These materials could find applications in coatings, adhesives, or even biodegradable scaffolds for tissue engineering—a field where precise control over molecular architecture is essential.

As research progresses, interdisciplinary collaborations between organic chemists, biochemists, and computer scientists will continue to drive innovation using compounds like 5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-yl)-1H-1,2,3-triazole. The integration of experimental data with machine learning models promises to accelerate the discovery process by predicting novel derivatives with enhanced biological activity. This synergy underscores the dynamic nature of chemical research and its potential to address complex challenges in medicine and industry.

In conclusion,5-(1-bromo-2-methoxyethyl)-1-(prop-2-en-1-y l)-1H - ¹ , ² , ³ - triazole (CAS No. 2137860 - 93 - 4) stands as a testament to how structural diversity can be harnessed for scientific advancement. Its unique combination of functional groups makes it a valuable building block for drug discovery programs while also serving as a model system for exploring new synthetic strategies. As our understanding deepens through interdisciplinary efforts,this compound will undoubtedly play an increasingly pivotal role in shaping future developments within chemical biology and pharmaceutical sciences.